Cas no 921606-75-9 (Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(3-nitrophenoxy)-1-piperidinyl]-)

• Product Name: Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(3-nitrophenoxy)-1-piperidinyl]-
• CAS No: 921606-75-9
• MF: C₁₈H₁₈N₆O₃
• MW: 366.37392282486
• CID: 744229
• PubChem ID: 71422202
• Update Time: 2025-04-19

Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(3-nitrophenoxy)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(3-nitrophenoxy)-1-piperidinyl]-
• 3-imidazol-1-yl-6-[4-(3-nitrophenoxy)piperidin-1-yl]pyridazine
• 3-(1H-Imidazol-1-yl)-6-[4-(3-nitrophenoxy)piperidin-1-yl]pyridazine
• DTXSID60841239
• 921606-75-9

• Inchi： 1S/C18H18N6O3/c25-24(26)14-2-1-3-16(12-14)27-15-6-9-22(10-7-15)17-4-5-18(21-20-17)23-11-8-19-13-23/h1-5,8,11-13,15H,6-7,9-10H2
• InChI Key： UPUYJXCTSNJNTC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 366.14403846g/mol
• Monoisotopic Mass: 366.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų